Cas no 1251631-58-9 (1-(4-{4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazin-1-yl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazin-1-yl}phenyl)ethan-1-one
• CAS No: 1251631-58-9
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6275147
• PubChem ID: 49665782
• Update Time: 2025-08-05

1-(4-{4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazin-1-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazin-1-yl}phenyl)ethan-1-one
• 1-(4-(4-(6-(1H-pyrazol-1-yl)nicotinoyl)piperazin-1-yl)phenyl)ethanone
• AKOS024485746
• F3406-8161
• 1-[4-[4-(6-pyrazol-1-ylpyridine-3-carbonyl)piperazin-1-yl]phenyl]ethanone
• VU0624853-1
• 1251631-58-9
• 1-(4-{4-[6-(1H-pyrazol-1-yl)pyridine-3-carbonyl]piperazin-1-yl}phenyl)ethan-1-one

• Inchi： 1S/C21H21N5O2/c1-16(27)17-3-6-19(7-4-17)24-11-13-25(14-12-24)21(28)18-5-8-20(22-15-18)26-10-2-9-23-26/h2-10,15H,11-14H2,1H3
• InChI Key： ZAHXVHXJQLOPFW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)N1C=CC=N1)N1CCN(C2C=CC(C(C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 375.16952493g/mol
• Monoisotopic Mass: 375.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 1-(4-{4-6-(1H-pyrazol-1-yl)pyridine-3-carbonylpiperazin-1-yl}phenyl)ethan-1-one

Introduction to Compound CAS No. 1251631-58-9: 1-(4-{4-[6-(1H-pyrazol-1-yl)pyridine-3-carbonyl]piperazin-1-yl}phenyl)ethan-1-one

The compound with CAS No. 1251631-58-9, named 1-(4-{4-[6-(1H-pyrazol-1-yl)pyridine-3-carbonyl]piperazin-1-yl}phenyl)ethan-1-one, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a pyrazole ring, a pyridine moiety, and a piperazine core, all interconnected in a way that creates a highly functionalized framework.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents. The presence of the pyrazole group is particularly interesting due to its ability to act as a hydrogen bond donor and acceptor, which enhances the molecule's bioavailability and pharmacokinetic properties. Additionally, the pyridine ring contributes to the compound's aromatic stability and electronic properties, making it an attractive candidate for various biological assays.

The piperazine core is another critical feature of this compound. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating different substituents. In this case, the piperazine ring is connected to both the pyridine and pyrazole groups, creating a highly versatile scaffold for further functionalization.

Recent research has focused on the potential of this compound as a kinase inhibitor. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases has been demonstrated in vitro, suggesting its potential as a lead compound for drug development.

Furthermore, the ethanone group at the end of the molecule adds another layer of functionality. This group can participate in various chemical reactions, including condensation reactions, which could be exploited for further structural modifications. Such modifications could enhance the compound's selectivity, potency, or pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. The key steps include the formation of the pyrazole ring, the coupling of the pyridine moiety with piperazine, and the final introduction of the ethanone group. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in preclinical studies as an anti-cancer agent. Its ability to target specific kinases involved in tumor growth and metastasis makes it a valuable candidate for further investigation. Additionally, its structural flexibility allows for modifications that could expand its therapeutic applications to other areas such as neurodegenerative diseases or autoimmune conditions.

One of the most exciting aspects of this compound is its potential for combinatorial chemistry approaches. By varying substituents on the pyrazole, pyridine, or piperazine rings, researchers can generate a library of related compounds with diverse biological activities. This approach has already yielded several analogs with improved potency and selectivity.

In conclusion, CAS No. 1251631-58-9 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. With ongoing research focusing on its optimization and application in drug development, this compound holds great potential for contributing to novel therapeutic strategies in the near future.